Cas no 608-45-7 (a-D-Arabinopyranose)

• Product Name: a-D-Arabinopyranose
• CAS No: 608-45-7
• MF: C₅H₁₀O₅
• MW: 150.129902362823
• CID: 513355
• PubChem ID: 7044039
• Update Time: 2025-04-19

a-D-Arabinopyranose Chemical and Physical Properties

Names and Identifiers

• a-D-Arabinopyranose
• alpha-D-Arabinopyranose (9CI)
• a-D-Arabinose
• Arabinopyranose,a-D- (8CI)

• Inchi： 1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3-,4+,5+/m1/s1
• InChI Key： SRBFZHDQGSBBOR-MBMOQRBOSA-N
• SMILES： O1C[C@H]([C@H]([C@@H]([C@H]1O)O)O)O

Computed Properties

• Exact Mass: 150.05282342g/mol
• Monoisotopic Mass: 150.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Density: 1.5850
• Melting Point: 155.5°C
• Boiling Point: 191.65°C (rough estimate)
• Refractive Index: 1.3920 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Pentoses